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Compound of Interest

Compound Name: Avenalumic acid

Cat. No.: B1666149 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation and storage of avenalumic
acid standard solutions. Due to the limited availability of specific data for avenalumic acid, this

guide combines known physicochemical properties with general best practices for handling

phenolic acids and styrenes.

Frequently Asked Questions (FAQs)
Q1: What is avenalumic acid and what are its basic properties?

Avenalumic acid is a phenolic acid belonging to the class of organic compounds known as

styrenes.[1] It is a pale yellow substance in its free form.[2] Below is a summary of its key

physicochemical properties.

Table 1: Physicochemical Properties of Avenalumic Acid
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Property Value Source

Molecular Formula C₁₁H₁₀O₃ [3][4]

Molar Mass 190.2 g/mol [3]

Melting Point 217 °C [2]

Appearance Pale yellow solid [2]

Predicted Density 1.267±0.06 g/cm³ [3]

Q2: What is the best solvent for preparing an avenalumic acid stock solution?

Avenalumic acid is soluble in aqueous alkali.[2] For a stock solution, a polar aprotic solvent

like Dimethyl Sulfoxide (DMSO) is a good starting point as it is an excellent solvent for many

organic and polar compounds and is miscible with a wide range of organic solvents and water.

[5][6][7] Ethanol can also be considered. It is recommended to perform a small-scale solubility

test to determine the optimal solvent for your desired concentration.

Q3: How do I prepare a 10 mM stock solution of avenalumic acid in DMSO?

To prepare a 10 mM stock solution, you would dissolve 1.902 mg of avenalumic acid in 1 mL

of DMSO. For a larger volume, scale the amounts accordingly. See the detailed experimental

protocol below.

Q4: Is avenalumic acid stable in solid form and in solution?

In solid form, avenalumic acid is unstable on prolonged exposure to air and/or daylight,

gradually darkening as it decomposes.[2] As a phenolic compound, it can be sensitive to heat,

light, and pH variations in solution.[8] It is also susceptible to photoisomerization when exposed

to daylight or UV radiation.[2]

Experimental Protocol: Preparation of a 10 mM
Avenalumic Acid Stock Solution in DMSO
Materials:
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Avenalumic acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Amber glass vial with a PTFE-lined cap

Volumetric pipette and sterile, filtered pipette tips

Vortex mixer or sonicator

Procedure:

Equilibrate: Allow the container of solid avenalumic acid to come to room temperature

before opening to prevent condensation of moisture.

Weighing: In a fume hood, accurately weigh the desired amount of avenalumic acid. For 1

mL of a 10 mM solution, weigh 1.902 mg.

Dissolution: Transfer the weighed avenalumic acid to a clean, dry amber glass vial. Add the

desired volume of DMSO (e.g., 1 mL).

Mixing: Cap the vial tightly and vortex until the solid is completely dissolved. If necessary,

gentle warming or brief sonication in a water bath can be used to aid dissolution. Visually

inspect the solution to ensure there are no particulates.

Storage: Store the stock solution as recommended in the storage section below.

Troubleshooting Guide
Table 2: Troubleshooting Common Issues
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Issue Potential Cause Recommended Action

Precipitation in solution upon

storage

The solution is supersaturated

or the storage temperature is

too low.

Gently warm the solution to

redissolve the precipitate.

Consider preparing a more

dilute stock solution.

Discoloration of the solution

(yellowing/browning)

Degradation of avenalumic

acid due to exposure to light,

air, or high temperature.

Prepare fresh solution. Ensure

storage in amber vials,

protected from light, and at the

recommended temperature.

Consider purging the vial with

an inert gas (e.g., argon or

nitrogen) before sealing.

Inconsistent experimental

results

Inaccurate concentration of the

standard solution due to

weighing errors, incomplete

dissolution, or degradation.

Recalibrate the balance before

weighing. Ensure complete

dissolution. Prepare a fresh

stock solution.

Contamination of the stock

solution

Microbial growth or chemical

contamination.

Use sterile pipette tips and

vials. Prepare the solution in a

clean environment. Filter the

solution through a 0.22 µm

PTFE syringe filter if

necessary.

Storage of Avenalumic Acid
Proper storage is crucial to maintain the integrity of your avenalumic acid standard.

Table 3: Recommended Storage Conditions
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Form Condition Duration Rationale

Solid
-20°C, in a desiccator,

protected from light
Long-term

Avenalumic acid is

unstable in solid form

when exposed to air

and daylight.[2]

Stock Solution (in

DMSO or other

organic solvent)

-20°C or -80°C in

small, single-use

aliquots in amber vials

Short to medium-term

Aliquoting prevents

repeated freeze-thaw

cycles. Protection

from light is essential

to prevent

photodegradation.[2]

Workflow for Avenalumic Acid Standard Solution
Preparation and Use
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Preparation

Storage

Usage

Quality Control
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Thaw a Single Aliquot Prepare Working Solution Use in Experiment
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Issue Found

Click to download full resolution via product page

Caption: Workflow for preparing, storing, and using avenalumic acid standard solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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